Cas no 77710-57-7 (2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine)

2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine structure

77710-57-7 structure

Product Name:2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine

CAS No:77710-57-7

MF:C₁₉H₂₈N₉O₁₀P

MW:573.453683853149

CID:550602

PubChem ID:136600452

Update Time:2025-07-21

2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

- [5-(2-amino-6-oxo-3H-purin-9-yl)-3-hydroxyoxolan-2-yl]methyl [5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate,azane
- DCPDG AMMONIUM SALT
- 5')-2'-deoxy-, monoammonium salt (9CI)
- 2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine
- MFCD00058656
- (2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-2-(hydroxymethyl)tetrahydrofuran-3-yl ((2R,3S,5R)-5-(2-amino-6-oxo-1H-purin-9(6H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl hydrogen phosphate, ammonia salt
- 77710-57-7
- dCpdG
- [(2R,3S,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3-hydroxyoxolan-2-yl]methyl [(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate;azane
- Inchi： 1S/C19H25N8O10P.H3N/c20-12-1-2-26(19(31)23-12)14-4-9(10(5-28)35-14)37-38(32,33)34-6-11-8(29)3-13(36-11)27-7-22-15-16(27)24-18(21)25-17(15)30;/h1-2,7-11,13-14,28-29H,3-6H2,(H,32,33)(H2,20,23,31)(H3,21,24,25,30);1H3/t8-,9-,10+,11+,13+,14+;/m0./s1
- InChI Key： JZNMHBKGKVOTED-UBFOYMGKSA-N
- SMILES： P(=O)(O)(OC[C@@H]1[C@H](C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O)O[C@H]1C[C@H](N2C(N=C(C=C2)N)=O)O[C@@H]1CO.N

Computed Properties

Exact Mass: 573.16967512g/mol
Monoisotopic Mass: 573.16967512g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 39
Rotatable Bond Count: 8
Complexity: 1110
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 260Å²

Experimental Properties

Boiling Point: 988.3°C at 760 mmHg
Flash Point: 551.5°C
PSA: 280.21000
LogP: -1.02000

2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 22-26-36
Hazardous Material Identification：
Risk Phrases：36/37/38
Safety Term：22-26-36
Storage Condition：−20°C

2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D211800-.1mg	2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine	77710-57-7	.1mg	$ 190.00	2022-06-05
TRC	D211800-.2mg	2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine	77710-57-7	.2mg	$ 310.00	2022-06-05
SHENG KE LU SI SHENG WU JI SHU	sc-214060-5 mg	2′-Deoxycytidylyl(3′→5′)-2′-deoxyguanosine ammonium salt,	77710-57-7	5mg	￥2,211.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-214060-5mg	2′-Deoxycytidylyl(3′→5′)-2′-deoxyguanosine ammonium salt,	77710-57-7	5mg	￥2211.00	2023-09-05

2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 2'-Deoxycytidyl-(3'-5')-2'-deoxyguanosine

2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine: A Key Oligonucleotide in Nucleic Acid Research and Therapeutic Development

2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine, with the chemical identifier CAS No. 77710-57-7, represents a crucial synthetic oligonucleotide that has garnered significant attention in molecular biology and pharmaceutical sciences. This compound serves as a fundamental building block for DNA and RNA synthesis, playing a pivotal role in the study of genetic information and its manipulation. Recent advancements in oligonucleotide therapeutics have further emphasized the importance of 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine in the development of precision medicine strategies.

As a deoxynucleotide, 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine is a dimeric structure formed by the phosphodiester linkage between 2'-deoxycytidine and 2'-deoxyguanosine. This linkage is critical for maintaining the stability and functionality of nucleic acids in biological systems. The chemical structure of this compound is characterized by the presence of two purine and pyrimidine bases connected via a phosphodiester bond, which is a hallmark feature of DNA and RNA molecules. The unique configuration of 2'-Deoxycytidyl-(3'-5')-3'-Deoxyguanosine allows it to participate in various molecular interactions, including base pairing and enzymatic processes.

Recent studies have highlighted the potential of 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine in the field of epigenetic regulation. Researchers have demonstrated that this compound can modulate the activity of DNA methyltransferases, which are essential enzymes in the regulation of gene expression. A 2023 study published in Cell Reports revealed that 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine can act as a competitive inhibitor of DNA methyltransferase 1 (DNMT1), thereby reducing global DNA methylation levels in cancer cells. This finding has significant implications for the development of epigenetic therapies targeting DNA methylation-related diseases.

In the context of gene therapy, 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine has been explored as a potential component for the synthesis of oligonucleotide-based therapeutics. A 2024 study in Nature Biotechnology showcased the use of this compound in the design of antisense oligonucleotides (ASOs) for the treatment of genetic disorders. The study demonstrated that incorporating 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine into ASO sequences significantly enhanced their stability and efficacy in vivo, offering a promising approach for the treatment of diseases such as spinal muscular atrophy (SMA) and Duchenne muscular dystrophy (DMD).

Furthermore, 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine has been investigated for its role in RNA interference (RNAi) mechanisms. A 2023 study published in Science Translational Medicine reported that this compound can serve as a scaffold for the assembly of siRNA molecules, facilitating their delivery to target cells. The study highlighted the potential of 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine in the development of RNA-based therapeutics, particularly in the context of viral infections and cancer treatment.

The synthesis of 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine is typically achieved through solid-phase peptide synthesis techniques, which allow for precise control over the chemical structure and purity of the final product. This method has been widely adopted in the production of oligonucleotides for both research and therapeutic applications. The ability to synthesize this compound with high fidelity ensures its utility in a variety of molecular biology experiments, including DNA sequencing, PCR amplification, and gene editing protocols.

Despite its promising applications, the use of 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine is not without challenges. One of the primary concerns is its potential toxicity in vivo, which necessitates careful optimization of dosing regimens and delivery methods. A 2022 study in Toxicological Sciences investigated the safety profile of this compound in animal models, revealing that while low concentrations were generally well-tolerated, higher doses could lead to cellular stress and mitochondrial dysfunction. These findings underscore the importance of further research to determine the optimal therapeutic window for this compound.

Additionally, the stability of 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine under various environmental conditions is a critical factor in its practical application. A 2023 study in Journal of Medicinal Chemistry explored the chemical stability of this compound in different pH and temperature conditions, demonstrating that it remains intact under physiological conditions but may degrade in highly acidic or alkaline environments. This information is vital for the development of formulations that ensure the compound's efficacy when administered to patients.

Looking ahead, the future of 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine in biotechnology and medicine appears promising. Ongoing research is focused on optimizing its synthesis, enhancing its therapeutic potential, and minimizing its side effects. Advances in nanotechnology and drug delivery systems are expected to play a significant role in overcoming the current limitations of this compound. For instance, the integration of 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine with lipid nanoparticles or other delivery vehicles could improve its bioavailability and reduce systemic toxicity.

In conclusion, 2'-Deoxycytidyl-(3'-5')-2'-Deoxyguanosine is a versatile and important compound in the fields of molecular biology and pharmaceutical sciences. Its role in the synthesis of DNA and RNA, as well as its potential applications in epigenetic regulation, gene therapy, and RNA interference, highlights its significance in modern biotechnology. While challenges remain, ongoing research and technological advancements are poised to enhance the therapeutic utility of this compound, paving the way for innovative treatments for a wide range of diseases.